Cas no 2228431-89-6 (3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine
• CAS No: 2228431-89-6
• MF: C₁₂H₂₁F₂N
• MW: 217.298650503159
• CID: 6253760
• PubChem ID: 165631002
• Update Time: 2025-10-29

3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine
• EN300-1952383
• 2228431-89-6
• [3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutyl]methanamine

• Inchi： 1S/C12H21F2N/c1-9(2)8(10(9,3)4)11(7-15)5-12(13,14)6-11/h8H,5-7,15H2,1-4H3
• InChI Key： QBVZRUWPINQMRP-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C1)C1C(C)(C)C1(C)C)F

Computed Properties

• Exact Mass: 217.16420600g/mol
• Monoisotopic Mass: 217.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine (CAS No. 2228431-89-6)

3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228431-89-6, belongs to a class of molecules that exhibit promising properties for drug development. Its molecular architecture incorporates both fluorine and bulky cyclic groups, which contribute to its distinct chemical behavior and reactivity.

The presence of two fluorine atoms at the 3-position of the cyclobutyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is particularly valuable in medicinal chemistry, where fluorine substitution often enhances metabolic stability and binding affinity to biological targets. The 2,2,3,3-tetramethylcyclopropyl group further stabilizes the molecule by providing steric hindrance and preventing unwanted side reactions. This combination of structural elements makes 3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of this compound with biological systems. Studies suggest that the fluorinated cyclobutyl moiety can interact with specific amino acid residues in protein targets, potentially leading to high selectivity. This has opened up new avenues for developing targeted therapies in areas such as oncology and neurology. The tetramethylcyclopropyl group also plays a crucial role in determining the conformational preferences of the molecule, which can influence its pharmacokinetic properties.

In the context of drug discovery, 3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine has been explored as a potential intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions makes it an attractive candidate for multi-step synthetic pathways. Additionally, the compound’s ability to undergo selective modifications allows chemists to fine-tune its properties for specific applications. For instance, functionalization at the amino group can introduce new biological activities or improve solubility.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their enhanced bioavailability and reduced susceptibility to degradation. CAS No. 2228431-89-6 refers specifically to this innovative molecule, which exemplifies how structural engineering can lead to breakthroughs in drug development. Researchers are currently investigating its potential as a precursor for kinase inhibitors and other enzyme-targeted therapies. Preliminary data indicate that derivatives of this compound may exhibit inhibitory effects on certain cancer-related kinases.

Another area of interest is the use of 3,3-difluoro-1-(2,2,3,3-tetramethylcyclopropyl)cyclobutylmethanamine in materials science. Its unique electronic properties make it suitable for applications in organic electronics and nanotechnology. The fluorine atoms can improve charge transport properties when incorporated into conjugated polymers or small-molecule emitters used in optoelectronic devices. Furthermore, the bulky cyclic groups can act as protective shields against environmental degradation.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. Techniques such as Grignard reactions and transition-metal-catalyzed cross-coupling reactions are commonly employed to construct the desired framework. The careful selection of reagents and reaction conditions ensures high yields and purity levels necessary for pharmaceutical applications.

As research continues to evolve，the role of specialized compounds like CAS No. 2228431-89-6 will undoubtedly expand。 Collaborative efforts between chemists，biologists，and pharmacologists are essential for unlocking their full potential。 The integration of machine learning tools into drug discovery processes has also accelerated the identification of promising candidates，including derivatives of this compound that may exhibit novel therapeutic effects.

The safety and regulatory aspects of working with such compounds are paramount。 While they are not classified as hazardous materials，procedures must be followed to ensure safe handling and disposal。 Compliance with Good Manufacturing Practices (GMP) is critical when these substances are used in industrial settings or clinical trials.

In conclusion，3，3-difluoro-1-(2，2，3，3-tetramethylcyclopropyl)cyclobutylmethanamine (CAS No．2228431-89-6) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features offer opportunities for developing innovative therapeutics and materials with enhanced performance characteristics。 Ongoing research promises to uncover even more applications for this remarkable compound，solidifying its importance in both academic and industrial contexts。